molecular formula C18H20O3 B4225475 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate

2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate

Cat. No. B4225475
M. Wt: 284.3 g/mol
InChI Key: PRRZFLOUFIMGTF-UHFFFAOYSA-N
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Description

2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate, also known as DMPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPA is a derivative of 3,5-dimethylphenol and is synthesized through a simple chemical process.

Mechanism of Action

The mechanism of action of 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate is not well understood. However, it is believed that the compound acts as a nucleophile and attacks electrophilic centers in organic molecules, leading to the formation of new chemical bonds. 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate may also act as a Lewis acid, which can facilitate the formation of new chemical bonds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate are not well studied. However, it is believed that the compound may have some toxic effects on living organisms, particularly on the liver and kidneys. Further studies are needed to fully understand the biochemical and physiological effects of 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate is its ease of synthesis, which makes it a readily available reagent for various lab experiments. 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate is also stable under normal lab conditions and can be stored for long periods without significant degradation. However, 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate may have some toxic effects on living organisms, which may limit its use in some lab experiments.

Future Directions

There are several future directions for 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate research. One potential direction is the development of new synthesis methods that are more efficient and environmentally friendly. Another direction is the study of the biochemical and physiological effects of 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate on living organisms, particularly on humans. Additionally, 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate may have potential applications in the development of new pharmaceuticals and agrochemicals, which could be explored in future research.
Conclusion:
In conclusion, 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is synthesized through a simple chemical process and has been used as a reagent in the synthesis of various organic compounds. While the mechanism of action and biochemical and physiological effects of 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate are not well understood, the compound has several advantages and limitations for lab experiments. Future research directions for 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate include the development of new synthesis methods, the study of its effects on living organisms, and the exploration of its potential applications in the development of new pharmaceuticals and agrochemicals.

Scientific Research Applications

2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate has been widely used in scientific research due to its potential applications in various fields. One of the primary applications of 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate is in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and fragrances. 2,3-dimethylphenyl (3,5-dimethylphenoxy)acetate has also been used as a reagent in the synthesis of chiral compounds, which have important applications in the pharmaceutical industry.

properties

IUPAC Name

(2,3-dimethylphenyl) 2-(3,5-dimethylphenoxy)acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20O3/c1-12-8-13(2)10-16(9-12)20-11-18(19)21-17-7-5-6-14(3)15(17)4/h5-10H,11H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PRRZFLOUFIMGTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)OC(=O)COC2=CC(=CC(=C2)C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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